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Cat. No.: B172732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexanitrobenzene (HNB), with the chemical formula C₆N₆O₁₂, is a highly energetic aromatic

compound. It consists of a benzene ring where all six hydrogen atoms are substituted with nitro

groups (-NO₂). This extensive nitration imparts a high density and significant explosive power,

making it a subject of interest in the field of energetic materials. However, its inherent instability

and sensitivity to certain stimuli have limited its practical applications. This technical guide

provides a comprehensive overview of the core physicochemical properties of

hexanitrobenzene, including detailed experimental protocols and a summary of its explosive

characteristics.

Physicochemical Properties
The key physicochemical properties of hexanitrobenzene are summarized in the tables below.

These values represent a compilation of data from various scientific sources.
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Property Value Reference

Chemical Formula C₆N₆O₁₂ [1][2][3][4]

Molar Mass 348.10 g/mol [1][2]

Appearance
Yellow or brown powdered

crystals
[1][2]

Density 1.985 g/cm³ [1][2]

Crystal Density 2.01 g/cm³ [1][2]

Melting Point 256 to 264 °C (decomposes) [1][2]

Explosive Properties
Property Value Reference

Detonation Velocity 9,340 m/s [1][2]

Chapman-Jouguet Detonation

Pressure
43 GPa [1][2]

Shock Sensitivity None [1][2]

Friction Sensitivity None [1][2]

Relative Effectiveness (RE)

Factor
1.8 [1]

Solubility
Quantitative solubility data for hexanitrobenzene in a range of organic solvents is not readily

available in the reviewed literature. However, its synthesis protocol mentions the use of

chloroform for purification, indicating some degree of solubility in this solvent. It is known to be

insoluble in water and is reported to decompose in the presence of moisture.

Experimental Protocols
Synthesis of Hexanitrobenzene
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The primary method for synthesizing hexanitrobenzene is through the oxidation of

pentanitroaniline. The following protocol is based on established laboratory procedures.

Materials:

Pentanitroaniline

Fuming sulfuric acid (oleum)

Hydrogen peroxide (H₂O₂)

Concentrated sulfuric acid (H₂SO₄)

Chloroform

Anhydrous magnesium sulfate (MgSO₄)

Ice bath

Stirring apparatus

Filtration apparatus (sintered glass funnel)

Drying tube

Procedure:

In a flask equipped with a stirrer and protected by a drying tube, dissolve pentanitroaniline in

fuming sulfuric acid.

Cool the solution in an ice bath to approximately 5 °C.

Slowly add hydrogen peroxide to the cooled solution while maintaining the temperature

below 30 °C.

After the addition is complete, allow the mixture to stir at room temperature (around 25-30

°C) for approximately 24 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b172732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the reaction mixture in an ice bath for at least one hour to precipitate the

hexanitrobenzene.

Filter the precipitate through a sintered glass funnel and wash with concentrated sulfuric

acid.

For purification, dissolve the crude product in warm, dry chloroform.

Dry the chloroform solution over anhydrous magnesium sulfate and then filter.

Concentrate the filtrate and cool to induce crystallization of pure hexanitrobenzene.

Collect the crystals by filtration.

Determination of Physicochemical Properties
Melting Point:

The melting point of hexanitrobenzene is determined using a capillary melting point

apparatus. A small, dry sample of the crystalline material is packed into a capillary tube, which

is then placed in the heating block of the apparatus. The temperature is raised at a controlled

rate, and the range from the temperature at which the first drop of liquid appears to the

temperature at which the entire sample is liquid is recorded as the melting point. Due to its

explosive nature, this determination should be performed with appropriate safety precautions in

a specialized laboratory.

Density:

The crystal density of hexanitrobenzene can be determined using gas pycnometry. This

technique measures the volume of the solid material by displacing a known volume of an inert

gas, such as helium. The density is then calculated by dividing the mass of the sample by the

measured volume.

Impact Sensitivity:

The impact sensitivity is determined using a drop-weight impact tester. A small, precisely

weighed sample of the explosive is placed on an anvil. A standard weight is then dropped from

a specified height onto a striker that is in contact with the sample. The test is repeated at
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various heights to determine the 50% probability of initiation (the height at which there is a 50%

chance of causing an explosion).

Friction Sensitivity:

Friction sensitivity is assessed using a friction apparatus. A small amount of the explosive

material is placed on a fixed anvil, and a weighted peg or wheel is moved across the sample at

a controlled speed and pressure. The test is repeated with increasing loads to determine the

load at which there is a 50% probability of initiation.

Thermal Decomposition
The thermal decomposition of nitroaromatic compounds is a critical aspect of their stability and

performance. For hexanitrobenzene, the initial and most favorable decomposition pathway at

high temperatures is the homolytic cleavage of a carbon-nitro (C-NO₂) bond. This bond

scission is the rate-determining step in the decomposition process.

Hexanitrobenzene
(C₆(NO₂)₆)

Transition State
(C-NO₂ Bond Elongation)

Heat Pentanitrophenyl Radical
+ Nitrogen Dioxide (NO₂)

Bond Cleavage Further Decomposition
(CO₂, N₂, etc.)

Click to download full resolution via product page

Initial step in the thermal decomposition of Hexanitrobenzene.

Structure and Stability
The molecular structure of hexanitrobenzene features a planar benzene ring with the six nitro

groups twisted out of the plane of the ring. This propeller-like conformation is a result of steric

hindrance between the bulky nitro groups.[1] This structural feature influences its crystal

packing and stability.

Hexanitrobenzene is known to be sensitive to light and is unstable in the presence of

moisture, which can lead to its decomposition. This instability is a significant drawback for its

practical application as an explosive.[1][2]

Conclusion
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Hexanitrobenzene is a powerful energetic material with a high density and detonation velocity.

Its synthesis is well-documented, though it requires careful handling of hazardous materials.

While its explosive properties are significant, its instability, particularly its sensitivity to light and

moisture, has limited its use in practical applications. Further research into stabilizing this

molecule could potentially unlock its full potential as a high-performance explosive. The lack of

comprehensive solubility data remains a gap in the full characterization of this compound and

presents an opportunity for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b172732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

